1-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C14H15N7O2S/c22-13-4-3-12(21-10-15-9-18-21)19-20(13)6-5-16-14(23)17-8-11-2-1-7-24-11/h1-4,7,9-10H,5-6,8H2,(H2,16,17,23)
• InChI Key: GPLXAQHQZAOTSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3
• Molecular Formula: C14H15N7O2S
• Molecular Weight: 345.38 g/mol
• CAS No.: 1448077-49-3

Description

1-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-ylmethyl)urea (CAS 1448054-25-8) is a synthetic compound of significant interest in medicinal chemistry due to its hybrid structure incorporating multiple pharmacophores. This complex molecule features a pyridazin-3(2H)-one core, a 1,2,4-triazole ring, and a thiophene-methylurea side chain, all connected via an ethyl linker. The integrated structural motifs in this compound suggest broad potential for pharmacological research. The pyridazinone scaffold is a well-documented heterocycle in drug discovery, with derivatives demonstrating a range of biological activities. Scientific literature indicates that pyridazinone derivatives have been explored as potent inhibitors of phosphodiesterase enzymes (such as PDE4 and PDE10A), which are key targets for inflammatory diseases and central nervous system disorders . Furthermore, the 1,2,4-triazole ring is a privileged structure in antifungal agents and is known to contribute to various other biological effects, including anticonvulsant and anti-inflammatory activities . The inclusion of a thiophene ring further expands the potential for interaction with diverse biological targets. While the specific mechanism of action for this precise compound is an area for ongoing research, its value lies in the synergistic combination of these active heterocyclic systems. Researchers can utilize this chemical as a key intermediate or a novel chemical entity for screening against various biological targets, for structure-activity relationship (SAR) studies in hit-to-lead optimization campaigns, and for the development of new therapeutic agents for conditions such as inflammation, cancer, and neurological disorders . This product is intended for non-human research applications only and is not for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound 1-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-ylmethyl)urea is a novel chemical entity that has garnered attention for its potential biological activities. This article aims to provide an in-depth analysis of its biological activity, including pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{13}H_{12}N_8O_3$ with a molecular weight of approximately 328.292 g/mol. The compound features a complex structure that includes a triazole ring, a pyridazine moiety, and a thiophenyl group, which are known to contribute to its biological properties.

Property	Value
Molecular Formula	C13H12N8O3
Molecular Weight	328.292 g/mol
Purity	≥95%

Antimicrobial Activity

Research has demonstrated that compounds containing the 1,2,4-triazole scaffold exhibit significant antimicrobial properties. The compound may share these traits due to its structural similarities with other triazole derivatives known for their efficacy against various pathogens.

A study highlighted the antimicrobial activity of triazole derivatives against resistant strains of bacteria. For instance, certain triazole-based compounds showed minimum inhibitory concentrations (MICs) significantly lower than traditional antibiotics such as vancomycin and ciprofloxacin .

Anticancer Potential

The triazole and pyridazine moieties have been reported to exhibit anticancer properties through various mechanisms, including the inhibition of specific enzymes involved in cancer cell proliferation. Compounds similar to the one under investigation have shown promise in targeting cancer cells by disrupting key signaling pathways .

Anti-inflammatory Effects

The anti-inflammatory potential of triazole derivatives has also been documented. In vitro studies have demonstrated that these compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), which are pivotal in inflammatory responses .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The presence of electron-donating groups on the phenyl rings has been linked to enhanced activity against various pathogens. Specifically, modifications at the C-3 position have shown to increase potency against Gram-positive bacteria .

Study 1: Antimicrobial Efficacy

In a comparative study, several triazole derivatives were synthesized and tested for their antimicrobial activity against a panel of pathogens including Staphylococcus aureus and Escherichia coli. The compound exhibited MIC values comparable to leading antibiotics, indicating its potential as an effective antimicrobial agent .

Study 2: Anticancer Activity

Another study focused on the anticancer effects of similar triazole-containing compounds. In vitro assays demonstrated significant cytotoxic effects on various cancer cell lines, suggesting that modifications in the structure could enhance selectivity and efficacy against tumor cells .

Comparison with Similar Compounds

Structural Impact on Physicochemical Properties

• Melting Points: Pyridazinone and imidazopyridine cores (e.g., ) exhibit higher melting points (>200°C) than pyrazole-based compounds (147–202°C), likely due to stronger intermolecular hydrogen bonding .

Limitations in Data

• The target compound lacks reported biological or spectral data, unlike analogs in and , which include NMR, IR, and HRMS validation .